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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B3024108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

Indole-3-amidoxime, a key synthetic intermediate in pharmaceutical development. The

information is compiled to assist researchers in understanding its behavior in various

experimental and developmental settings.

Core Physicochemical Properties
Indole-3-amidoxime is a crystalline solid at room temperature.[1] Its fundamental properties

are summarized below. While specific experimental values for melting point and pKa are not

readily available in published literature, data for closely related analogs such as syn-indole-3-

carboxaldehyde oxime indicate a melting point in the range of 179-181 °C.[2][3]
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Property Value Source

IUPAC Name
N'-hydroxy-1H-indole-3-

carboximidamide
[4]

Molecular Formula C₉H₉N₃O [4][5]

Molecular Weight 175.19 g/mol [4]

Appearance Crystalline solid [1][5]

Purity ≥97% [5]

UV/Vis. λmax 216, 280 nm [5]

CAS Number 95649-37-9 [5]

Solubility Profile
The solubility of Indole-3-amidoxime is a critical parameter for its use in experimental assays

and formulation development. It exhibits good solubility in polar aprotic organic solvents but is

sparingly soluble in aqueous buffers.[1] For aqueous applications, a common practice is to first

dissolve the compound in DMSO and then dilute it with the desired aqueous buffer.[1]

Solvent Solubility Source

DMSO ~14 mg/mL [1][5]

DMF ~12.5 mg/mL [1][5]

DMSO:PBS (pH 7.2) (1:10) ~0.1 mg/mL [1][5]

Aqueous Buffers Sparingly soluble [1]

Stability and Storage
Proper storage is essential to maintain the integrity of Indole-3-amidoxime. The compound is

stable for extended periods when stored at low temperatures. Aqueous solutions, however, are

not recommended for storage beyond one day.[1]
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Condition Stability Recommendations Source

Solid at -20°C ≥ 4 years
Long-term storage in

a freezer as supplied.
[5]

Stock Solution (-80°C) up to 6 months
Aliquot to prevent

freeze-thaw cycles.
[6]

Stock Solution (-20°C) up to 1 month
Aliquot to prevent

freeze-thaw cycles.
[6]

Aqueous Solution < 1 day
Prepare fresh for

immediate use.
[1]

Experimental Protocols
Synthesis of Indole-3-amidoxime
Indole-3-amidoxime is typically synthesized from a nitrile precursor, 3-Cyanoindole, via the

addition of hydroxylamine.

Reaction: 3-Cyanoindole + Hydroxylamine → Indole-3-amidoxime

Materials:

3-Cyanoindole (1 equiv.)

Hydroxylamine hydrochloride (3 equiv.)

Triethylamine (TEA) (3 equiv.)

Ethanol

Protocol:

To a round-bottom flask containing ethanol, add 3-Cyanoindole, hydroxylamine

hydrochloride, and triethylamine.

Heat the reaction mixture to 80 °C.
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Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is

typically complete within 12 hours.

Once the reaction is complete, cool the solution to room temperature.

Remove the solvent (ethanol) under reduced pressure.

The resulting solid can be loaded onto celite and purified via silica gel column

chromatography, typically using a gradient of 0-10% methanol in ethyl acetate.

Analytical Characterization
The identity and purity of synthesized Indole-3-amidoxime and related compounds are

confirmed using standard analytical techniques. While specific spectra for Indole-3-amidoxime
are not provided in the search results, representative data from closely related analogs like 6-

amidoximeindole are available.[7]

¹H-NMR (Proton Nuclear Magnetic Resonance): Used to confirm the chemical structure. For

amidoxime indoles, characteristic peaks include the amine proton (-NH) of the indole ring

(highly downfield, e.g., ~11.20 ppm), the hydroxyl proton (-OH) of the amidoxime group

(~9.44 ppm), and the primary amine protons (-NH₂) of the amidoxime (~5.73 ppm).[7]

¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance): Provides further structural confirmation

by identifying all unique carbon environments.

FT-IR (Fourier-Transform Infrared Spectroscopy): Used to identify functional groups. Key

vibrational peaks for a related compound, 6-amidinoindole (formed from the reduction of the

amidoxime), include N-H stretching (~3428 cm⁻¹), C=N stretching (~1646 cm⁻¹), and C=C

aromatic stretching (~1545 cm⁻¹).[7]

Mass Spectrometry (MS): Confirms the molecular weight of the compound. For instance, the

related 6-amidinoindole shows a molecular ion peak [M+H]⁺ at m/z 160.0865.[7]

Diagrams and Workflows
Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of

Indole-3-amidoxime from its nitrile precursor.
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Synthesis Step

Workup & Purification

3-Cyanoindole
Hydroxylamine HCl

Triethylamine
Ethanol

Heat to 80°C
(approx. 12h)

1

Cool to RT

2

Solvent Evaporation
(Reduced Pressure)

3

Silica Gel Chromatography

4

Indole-3-amidoxime
(Final Product)

5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indole-3-amidoxime
(Prodrug)

Reactive Intermediate

Enzymatic Oxidation
(e.g., Cytochrome P450)

Indole-3-amide
(Metabolite)

Nitric Oxide (NO)
(Active Molecule)

Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Indole-3-amidoxime: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024108#physicochemical-properties-of-indole-3-
amidoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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